Cas no 71931-27-6 (2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-)
71931-27-6 structure
Product Name:2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-
CAS No:71931-27-6
MF:C27H44O3
MW:416.636468887329
CID:548621
PubChem ID:10927875
Update Time:2025-04-19
2-Propenoic acid,3-[4-(octadecyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-
- 4-n-Octadecyloxycinnamic
- 4-N-OCTADECYLOXYCINNAMIC ACID
- 4-octadecyloxycinnamic acid
- 4-STEARYLOXYCINNAMIC ACID
- Octadecyloxycinnamic
- RARECHEM AL BK 0390
- SCHEMBL1051795
- SCHEMBL1051794
- 71931-27-6
- (E)-3-(4-octadecoxyphenyl)prop-2-enoic Acid
- (E)-3-(4-(octadecyloxy)phenyl)acrylic acid
- CHEMBL154078
-
- Inchi: 1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-26-21-18-25(19-22-26)20-23-27(28)29/h18-23H,2-17,24H2,1H3,(H,28,29)/b23-20+
- InChI Key: ZQZOVFQJZLBPET-BSYVCWPDSA-N
- SMILES: O(C1C=CC(/C=C/C(=O)O)=CC=1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 416.32900
- Monoisotopic Mass: 416.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 20
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: 。
- PSA: 46.53000
- LogP: 8.42470
- Solubility: 。
2-Propenoic acid,3-[4-(octadecyloxy)phenyl]- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
71931-27-6 (2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-) Related Products
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